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Compound of Interest

Compound Name: 4-Fluorophenyl isocyanate

Cat. No.: B073906 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate, essential

safety and logistical information for the handling of 4-Fluorophenyl isocyanate, including

detailed operational and disposal plans to foster a safe and compliant research environment.

Chemical Identifier:

Name: 4-Fluorophenyl isocyanate

CAS Number: 1195-45-5[1]

EC Number: 214-799-0[2]

Hazard Identification and Classification
4-Fluorophenyl isocyanate is a hazardous chemical that requires careful handling.[1][3]

Below is a summary of its hazard classifications according to the Globally Harmonized System

(GHS).
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor.[2][3]

Acute toxicity, Oral 4
H302: Harmful if swallowed.[2]

[3]

Acute toxicity, Dermal 4
H312: Harmful in contact with

skin.[2][3]

Acute toxicity, Inhalation 4 H332: Harmful if inhaled.[2]

Serious eye irritation 2A
H319: Causes serious eye

irritation.[2][3]

Respiratory sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.[2][3]

Skin sensitization 1
H317: May cause an allergic

skin reaction.[2][3]

Additional Hazards

Lachrymator (substance which

increases the flow of tears).[3]

[4]

Signal Word: Danger[2][3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the last line of defense against exposure and is mandatory when

handling 4-Fluorophenyl isocyanate.
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PPE Type Specifications

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved full-face respirator with organic vapor

cartridges is recommended.[1][5] In case of

inadequate ventilation, a supplied-air respirator

may be necessary.[6]

Hand Protection

Chemical-resistant gloves such as neoprene,

nitrile, or butyl rubber are required.[5][7]

Standard disposable gloves are not sufficient.[5]

Eye Protection
Safety goggles or a full-face shield are essential

if not using a full-face respirator.[5][7]

Skin and Body Protection

A disposable suit or coveralls to prevent skin

contact.[5][7] Closed and properly fitted boots

are also recommended.[8]

Experimental Workflow for Handling 4-Fluorophenyl
Isocyanate
The following diagram outlines the standard operating procedure for safely handling 4-
Fluorophenyl isocyanate in a laboratory setting.
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Workflow for Handling 4-Fluorophenyl Isocyanate

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Review SDS

Don Appropriate PPE

Ensure Fume Hood is Operational

Transport Chemical in Secondary Containment

Dispense in Fume Hood

Tightly Seal Container After Use Spill: Evacuate, Ventilate, Contain Exposure: Rinse Affected Area, Seek Medical Attention

Decontaminate Work Area

Segregate and Label Hazardous Waste

Dispose of Waste via Approved Channels

Click to download full resolution via product page

Caption: Standard Operating Procedure for 4-Fluorophenyl Isocyanate.
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Operational Plans
Handling and Storage

Handling: Always handle 4-Fluorophenyl isocyanate in a well-ventilated area, preferably

within a chemical fume hood.[3] Avoid breathing vapors or mist.[3] Prevent contact with skin,

eyes, and clothing.[3] Use spark-proof tools and explosion-proof equipment.[4] Do not eat,

drink, or smoke in the handling area.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] The

recommended long-term storage temperature is 2-8°C.[3] Keep away from heat, sparks,

open flames, and other sources of ignition.[3] Isocyanates react with water to produce

carbon dioxide, which can cause sealed containers to rupture; therefore, prevent moisture

contamination.[4]

Accidental Release Measures
Small Spills: For spills of less than 40 liters, evacuate the area of unprotected personnel and

ensure adequate ventilation.[9] Remove all ignition sources.[3] Absorb the spill with an inert,

non-combustible material such as vermiculite, sand, or earth.[3][10] Place the absorbed

material into a suitable, labeled container for disposal.[3]

Large Spills: For larger spills, immediately evacuate the area and contact emergency

services.

Disposal Plans
Waste Disposal: Dispose of 4-Fluorophenyl isocyanate and any contaminated materials as

hazardous waste.[2] All waste disposal must be in accordance with local, state, and federal

regulations.[2] Do not dispose of with municipal waste.[2]

Contaminated PPE: Used disposable suits, gloves, and other contaminated PPE should be

placed in a sealed, labeled container and disposed of as hazardous waste.

Emergency and First-Aid Procedures
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air.[3] If not breathing,

give artificial respiration.[3] If breathing is

difficult, give oxygen.[3] Seek immediate

medical attention.[1]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[3][4] Seek

medical attention if irritation or a rash occurs.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][3] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[3] Never give anything by mouth to

an unconscious person.[4] Call a poison control

center or doctor immediately.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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